Cas no 200509-15-5 (1-fluoro-3-isocyanato-5-methylbenzene)

• Product Name: 1-fluoro-3-isocyanato-5-methylbenzene
• CAS No: 200509-15-5
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD18825200
• CID: 254358
• PubChem ID: 45090517
• Update Time: 2025-04-19

1-fluoro-3-isocyanato-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-3-isocyanato-5-methyl-
• 1-fluoro-3-isocyanato-5-methylbenzene
• 3-FLUORO-5-METHYLPHENYL ISOCYANATE
• 1-Fluoro-3-isocyanato-5-methyl-benzene
• Benzene,1-fluoro-3-isocyanato-5-methyl
• 200509-15-5
• SCHEMBL4240933
• AKOS017413510
• DTXSID10666636
• EN300-276718
• GEO-02568
• W-200206
• Benzene, 1-fluoro-3-isocyanato-5-methyl-

• MDL： MFCD18825200
• Inchi： 1S/C8H6FNO/c1-6-2-7(9)4-8(3-6)10-5-11/h2-4H,1H3
• InChI Key： IRMOGDURIXFFFI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C)C=1)N=C=O

Computed Properties

• Exact Mass: 151.04300
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43000
• LogP: 2.10140